6-((4-(3-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H15N5O3S/c1-23-11-5-3-4-10(8-11)20-12(18-19-15(20)24-2)6-9-7-13(21)17-14(22)16-9/h3-5,7-8H,6H2,1-2H3,(H2,16,17,21,22)
• InChI Key: XRWKRNZGRIMRIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

6-((4-(3-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H15N5O3S and its molecular weight is 345.38. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Assemblies

Pyrimidine derivatives, including those with dihydropyrimidine-2,4-(1H,3H)-dione functionality, have been synthesized and investigated for their potential in forming crown-containing hydrogen-bonded supramolecular assemblies. These assemblies demonstrate extensive H-bonding intermolecular interactions, facilitating the formation of 2D and 3D networks. Such structures have applications in materials science and molecular engineering due to their ability to form complex structures with specific properties (Fonari et al., 2004).

Antiviral and Anti-inflammatory Agents

Compounds derived from pyrimidine diones have been explored for their anti-inflammatory and analgesic activities. Novel synthetic approaches have led to the discovery of compounds with significant COX-2 inhibitory activity, alongside analgesic and anti-inflammatory properties. These findings suggest potential therapeutic applications for inflammatory diseases (Abu‐Hashem et al., 2020).

Antiviral Activity against Human Cytomegalovirus

Pyrimidine derivatives, particularly those related to guanine analogues like 5-aminothiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione, have shown specific antiviral activity against human cytomegalovirus (HCMV), including strains resistant to traditional antiviral drugs. This specificity and potency underline the potential for developing new antiviral therapies based on pyrimidine dione derivatives (Revankar et al., 1998).

Herbicidal Activity

The herbicidal potential of pyrimidine derivatives, particularly those with methoxy groups on the pyrimidine and triazine rings, has been investigated. Such compounds show promising herbicidal activity, which could be leveraged in the development of new agrochemicals aimed at weed control (Nezu et al., 1996).